Cas no 102092-04-6 (Bis(2-chloroethyl)-d8-amine HCl)

• Product Name: Bis(2-chloroethyl)-d8-amine HCl
• CAS No: 102092-04-6
• Molecular Formula: C₄HCL₂D₈N^.CLH
• Molecular Weight: 188.55000
• CID: 124909
• PubChem ID: 92043832

Bis(2-chloroethyl)-d8-amine HCl Properties

Names and Identifiers

• Ethan-1,1,2,2-d4-amine,2-chloro-N-(2-chloroethyl-1,1,2,2-d4)-, hydrochloride (9CI)
• BIS(2-CHLOROETHYL)-D8-AMINE HCL
• Bis-d8-aMine HCl
• Bis(2-chloro-1,1,2,2-tetradeuterioethyl)-dideuterioazanium;chloride
• 102092-04-6

• InChIKey： YMDZDFSUDFLGMX-PHHTYKMFSA-N
• Inchi： InChI=1S/C4H9Cl2N.ClH/c5-1-3-7-4-2-6;/h7H,1-4H2;1H/i1D2,2D2,3D2,4D2;
• SMILES： Cl.[2H]C(C(NC(C(Cl)([2H])[2H])([2H])[2H])([2H])[2H])([2H])Cl

Computed Properties

• Exact Mass: 187.05100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 187.050650g/mol
• Heavy Atom Count: 8
• Complexity: 28.9
• Isotope Atom Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 16.6Ų

Experimental Properties

• LogP: -2.96860
• PSA: 16.61000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds